N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-chloro-4-methylanilino]acetic acid
• InChI: InChI=1S/C15H14ClNO4S/c1-11-7-8-12(9-14(11)16)17(10-15(18)19)22(20,21)13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: FNSYMWOWCVYTOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CC(=O)O)S(=O)(=O)C2=CC=CC=C2)Cl
• Molecular Formula: C15H14ClNO4S
• DSSTOX Substance ID: DTXSID70977391
• Molecular Weight: 339.8 g/mol
• CAS RN: 6182-70-3

Description

N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine, also known as CGP 7930, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

MGluR5 is a G protein-coupled receptor that is widely expressed in the central nervous system. It plays a key role in regulating synaptic transmission and plasticity. N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 acts as a competitive antagonist of mGluR5, binding to the receptor and preventing the activation of downstream signaling pathways. This leads to a reduction in glutamate-mediated excitatory neurotransmission, which has been implicated in a range of neurological disorders.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 has been shown to have several biochemical and physiological effects. It has been shown to reduce anxiety-like behavior in animal models, as well as improve cognitive function in mice with Alzheimer's disease. It has also been shown to reduce drug-seeking behavior in rats, suggesting potential applications in the treatment of addiction. However, it is important to note that the effects of N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 can vary depending on the specific experimental conditions and animal models used.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 is its high selectivity and potency for mGluR5. This makes it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. However, it is important to note that N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 can have off-target effects at high concentrations, which can complicate the interpretation of experimental results. Additionally, N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 has poor solubility in water, which can limit its use in certain experimental systems.

Future Directions

There are several future directions for the use of N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 in scientific research. One area of interest is the role of mGluR5 in synaptic plasticity and learning and memory. N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 could be used to investigate the specific signaling pathways involved in these processes. Another area of interest is the potential therapeutic applications of N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 in the treatment of neurological disorders. Further research is needed to determine the optimal dosage and administration route for these applications. Additionally, the development of more potent and selective mGluR5 antagonists could further enhance our understanding of the role of this receptor in health and disease.

Synthesis Methods

N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 can be synthesized by reacting 3-chloro-4-methylbenzenesulfonyl chloride with glycine in the presence of a base such as triethylamine. The reaction yields the desired product in good yield and high purity. The chemical structure of N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 is shown below:

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine 7930 has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of several neurological disorders, including anxiety, depression, addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease.